Cas no 933687-77-5 (2-{3-(Trifluoromethyl)phenylmethyl}pyrrolidine)
933687-77-5 structure
Product Name:2-{3-(Trifluoromethyl)phenylmethyl}pyrrolidine
CAS No:933687-77-5
MF:C12H14F3N
MW:229.241473674774
MDL:MFCD12407016
CID:3162535
PubChem ID:23220622
Update Time:2025-09-27
2-{3-(Trifluoromethyl)phenylmethyl}pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(TrifluoroMethyl)benzyl]pyrrolidine HCl
- IMB68777
- CS-0434954
- 2-[3-(TRIFLUOROMETHYL)BENZYL]PYRROLIDINE
- 933687-77-5
- 2-{[3-(trifluoromethyl)phenyl]methyl}pyrrolidine
- 2-(3-(Trifluoromethyl)benzyl) pyrrolidine
- 2-[[3-(trifluoromethyl)phenyl]methyl]pyrrolidine
- 2-(3-(Trifluoromethyl)benzyl)pyrrolidine
- OUAAXGWXYJOVSN-UHFFFAOYSA-N
- AKOS013404848
- C78596
- Z1192018291
- EN300-204123
- 2-{3-(Trifluoromethyl)phenylmethyl}pyrrolidine
-
- MDL： MFCD12407016
- Inchi： 1S/C12H14F3N/c13-12(14,15)10-4-1-3-9(7-10)8-11-5-2-6-16-11/h1,3-4,7,11,16H,2,5-6,8H2
- InChI Key： OUAAXGWXYJOVSN-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)CC1CCCN1)(F)F
Computed Properties
- Exact Mass: 229.10783394Da
- Monoisotopic Mass: 229.10783394Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.2±0.0 g/cm3
- Boiling Point: 251.9±0.0 °C at 760 mmHg
- Flash Point: 106.2±0.0 °C
- Vapor Pressure: 0.0±0.0 mmHg at 25°C
2-{3-(Trifluoromethyl)phenylmethyl}pyrrolidine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-{3-(Trifluoromethyl)phenylmethyl}pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T900560-10mg |
2-{[3-(Trifluoromethyl)phenyl]methyl}pyrrolidine |
933687-77-5 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T900560-50mg |
2-{[3-(Trifluoromethyl)phenyl]methyl}pyrrolidine |
933687-77-5 | 50mg |
$ 210.00 | 2022-06-02 | ||
| TRC | T900560-100mg |
2-{[3-(Trifluoromethyl)phenyl]methyl}pyrrolidine |
933687-77-5 | 100mg |
$ 295.00 | 2022-06-02 | ||
| Chemenu | CM420079-100mg |
2-{[3-(trifluoromethyl)phenyl]methyl}pyrrolidine |
933687-77-5 | 95%+ | 100mg |
$200 | 2023-01-01 | |
| Chemenu | CM420079-250mg |
2-{[3-(trifluoromethyl)phenyl]methyl}pyrrolidine |
933687-77-5 | 95%+ | 250mg |
$381 | 2023-01-01 | |
| Chemenu | CM420079-500mg |
2-{[3-(trifluoromethyl)phenyl]methyl}pyrrolidine |
933687-77-5 | 95%+ | 500mg |
$574 | 2023-01-01 | |
| Cooke Chemical | LN6117457-1g |
2-(3-(Trifluoromethyl)benzyl)pyrrolidine |
933687-77-5 | 95% | 1g |
RMB 3726.40 | 2025-02-20 | |
| Enamine | EN300-204123-0.05g |
2-{[3-(trifluoromethyl)phenyl]methyl}pyrrolidine |
933687-77-5 | 94% | 0.05g |
$232.0 | 2023-09-16 | |
| Enamine | EN300-204123-0.1g |
2-{[3-(trifluoromethyl)phenyl]methyl}pyrrolidine |
933687-77-5 | 94% | 0.1g |
$345.0 | 2023-09-16 | |
| Enamine | EN300-204123-0.25g |
2-{[3-(trifluoromethyl)phenyl]methyl}pyrrolidine |
933687-77-5 | 94% | 0.25g |
$492.0 | 2023-09-16 |
2-{3-(Trifluoromethyl)phenylmethyl}pyrrolidine Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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